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Introduction
Potassium methanesulfonate (CH₃KO₃S), with a CAS number of 2386-56-3, is the potassium

salt of methanesulfonic acid. It is a white, crystalline, and hygroscopic solid that is highly

soluble in water.[1] This organometallic compound has garnered significant interest across

various scientific disciplines, including organic synthesis, electrochemistry, and notably, in

neuroscience and drug development. Its utility stems from its properties as a stable, non-

oxidizing salt with a methanesulfonate anion that functions as an effective leaving group in

nucleophilic substitution reactions.

In the realm of drug development and research, potassium methanesulfonate serves

multifaceted roles. It is a crucial component in electrophysiological studies, particularly in patch-

clamp recordings, where it offers advantages over other potassium salts in maintaining cellular

integrity and recording stability. Furthermore, the methanesulfonate (mesylate) anion is

frequently employed in the formation of pharmaceutical salts to enhance the solubility, stability,

and bioavailability of active pharmaceutical ingredients (APIs). This guide provides a

comprehensive overview of the chemical properties, synthesis, analytical methods, and key

applications of potassium methanesulfonate, with a focus on its relevance to researchers and

professionals in the pharmaceutical sciences.

Chemical and Physical Properties
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Potassium methanesulfonate is a simple salt with well-defined chemical and physical

characteristics. A summary of its key properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Potassium Methanesulfonate

Property Value Reference(s)

CAS Number 2386-56-3 [1]

Molecular Formula CH₃KO₃S [2]

Molecular Weight 134.20 g/mol [2]

Appearance White crystalline solid/powder [1]

Solubility in Water Highly soluble [1]

Solubility in Ethanol Insoluble [3]

Solubility in Methanol Partially soluble [4]

Solubility in DMSO Soluble [5]

Melting Point >360 °C

pKa of Methanesulfonic Acid -1.2 to -2.6

Crystal Structure Tetragonal, space group I4/m [6]

Synthesis and Purification
The most common method for the synthesis of potassium methanesulfonate is the

neutralization of methanesulfonic acid with potassium hydroxide.[1] This straightforward acid-

base reaction is highly efficient and can be performed under standard laboratory conditions.

Experimental Protocol: Synthesis of Potassium
Methanesulfonate
Materials:

Methanesulfonic acid (CH₃SO₃H)
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Potassium hydroxide (KOH)

Deionized water

Ice bath

Magnetic stirrer and stir bar

Rotary evaporator

Drying oven

Buchner funnel and filter paper

Procedure:

In a beaker equipped with a magnetic stir bar, dissolve a known molar amount of potassium

hydroxide in a minimal amount of deionized water.

Place the beaker in an ice bath and allow the solution to cool to 0-5 °C with continuous

stirring.

Slowly add an equimolar amount of methanesulfonic acid dropwise to the cold potassium

hydroxide solution. The reaction is exothermic, and the temperature should be carefully

monitored and maintained below 10 °C.

After the addition is complete, continue stirring the solution in the ice bath for an additional

30 minutes to ensure the reaction goes to completion.

Remove the beaker from the ice bath and allow the solution to warm to room temperature.

The resulting solution of potassium methanesulfonate is then concentrated by removing the

water using a rotary evaporator at a bath temperature of 60-80 °C.

The concentrated solution is then further dried in an oven at 120-150 °C to obtain the

crystalline potassium methanesulfonate.[1]
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For higher purity, the crude product can be recrystallized from a minimal amount of hot

deionized water. The crystals are collected by vacuum filtration using a Buchner funnel and

washed with a small amount of cold deionized water.[1]

The purified crystals are then dried in a vacuum oven to a constant weight.

Diagram 1: Synthesis Workflow for Potassium Methanesulfonate
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Caption: A flowchart illustrating the synthesis of potassium methanesulfonate.
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Analytical Methods for Quality Control
Ensuring the purity and identity of potassium methanesulfonate is crucial for its application in

research and drug development. Several analytical techniques can be employed for its

characterization.

Table 2: Analytical Methods for Potassium Methanesulfonate

Analytical Method Purpose
Key
Parameters/Observ
ations

Reference(s)

Fourier-Transform

Infrared (FTIR)

Spectroscopy

Identification and

functional group

analysis

Distinct sulfonate

group vibrations

around 1187 cm⁻¹

[1]

Inductively Coupled

Plasma Optical

Emission

Spectroscopy (ICP-

OES)

Elemental analysis

and stoichiometry

Confirms K:S ratio of

~1:1
[1]

CHNS Elemental

Analysis

Determination of

elemental composition

Verifies the

percentage of Carbon,

Hydrogen, Nitrogen,

and Sulfur

[1]

Non-aqueous Titration Purity assay

Titration with a

standardized acid in a

non-aqueous solvent

[7][8]

Experimental Protocol: Purity Assay by Non-Aqueous
Titration
This protocol describes a general procedure for the purity determination of a weakly basic salt

like potassium methanesulfonate.

Materials:
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Potassium methanesulfonate sample

Glacial acetic acid

Perchloric acid (0.1 N in glacial acetic acid), standardized

Crystal violet indicator solution (0.5% w/v in glacial acetic acid)

Burette, beaker, and magnetic stirrer

Procedure:

Accurately weigh approximately 100 mg of the potassium methanesulfonate sample and

transfer it to a clean, dry 100 mL beaker.

Dissolve the sample in 20 mL of glacial acetic acid with the aid of gentle warming if

necessary. Allow the solution to cool to room temperature.

Add 2-3 drops of crystal violet indicator solution. The solution will turn violet.

Titrate the solution with standardized 0.1 N perchloric acid until the color changes from violet

to blue-green.

Record the volume of the titrant used.

Perform a blank titration using 20 mL of glacial acetic acid and the indicator, and subtract the

blank volume from the sample titration volume.

Calculate the purity of potassium methanesulfonate using the following formula: % Purity =

(V * N * MW * 100) / (W * 1000) where:

V = Volume of perchloric acid consumed (mL)

N = Normality of perchloric acid

MW = Molecular weight of potassium methanesulfonate (134.20 g/mol )

W = Weight of the sample (g)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Drug Development
Potassium methanesulfonate has several important applications in the fields of neuroscience

research and pharmaceutical development.

Electrophysiology: Whole-Cell Patch-Clamp Recordings
In whole-cell patch-clamp electrophysiology, the composition of the internal pipette solution is

critical for maintaining the health of the neuron and the stability of the recording. Potassium

methanesulfonate is often preferred over other potassium salts, such as potassium gluconate,

for several reasons:

Improved Stability of Recordings: It minimizes the "rundown" of calcium-activated potassium

currents, which are crucial for phenomena like the slow afterhyperpolarization (AHP).[9]

Lower Access Resistance: The methanesulfonate anion has a higher mobility than the

gluconate anion, which can result in a lower series resistance and improved recording

quality.

Reduced Disruption of Intracellular Calcium Homeostasis: Studies have shown that neurons

dialyzed with potassium methanesulfonate exhibit less disruption to intracellular calcium

levels compared to other salts.[9]

Experimental Protocol: Preparation of Potassium
Methanesulfonate-Based Internal Solution for Patch-
Clamp Recording
This protocol provides a typical composition for a potassium methanesulfonate-based internal

solution used for recording from hippocampal neurons.

Materials:

Potassium methanesulfonate (KMeSO₄)

Sodium chloride (NaCl)

HEPES
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Magnesium ATP (Mg-ATP)

Sodium GTP (Na-GTP)

Potassium hydroxide (KOH) for pH adjustment

Ultrapure water

0.22 µm syringe filter

Procedure:

Prepare the following stock solutions in ultrapure water: 1 M KMeSO₄, 1 M NaCl, 1 M

HEPES, 100 mM Mg-ATP, and 100 mM Na-GTP.

In a sterile container, combine the stock solutions to achieve the final concentrations listed in

Table 3.

Add ultrapure water to bring the solution to the final volume.

Adjust the pH of the solution to 7.2-7.3 with a small amount of 1 M KOH.[10]

Measure and adjust the osmolarity to be slightly lower (10-20 mOsm) than the external

solution, typically around 280-290 mOsm/L.[11]

Filter the final solution through a 0.22 µm syringe filter to ensure sterility.

Aliquot the solution and store at -20 °C. Thaw and keep on ice during experiments.

Table 3: Typical Composition of a KMeSO₄-based Internal Solution
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Component Final Concentration (mM)

KMeSO₄ 135

NaCl 8

HEPES 10

Mg-ATP 2

Na-GTP 0.3

Diagram 2: Workflow for Preparing Patch-Clamp Internal Solution
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Caption: Steps for the preparation of a patch-clamp internal solution.

Pharmaceutical Salt Formation
The formation of salts is a common strategy in drug development to improve the

physicochemical properties of an API.[12] The methanesulfonate (mesylate) anion is a

frequently used counterion for basic drugs. The selection of a specific salt form, such as

potassium methanesulfonate, can be advantageous in certain formulation scenarios. For acidic

drugs, potassium salts are a common choice.[13]

Advantages of Mesylate Salts:

Improved Solubility: Mesylate salts often exhibit significantly higher aqueous solubility

compared to the free base of a drug.[14]

Enhanced Stability: Salt formation can lead to a more stable crystalline form of the API.

Favorable Manufacturing Properties: Mesylate salts can improve the handling and

processing characteristics of the drug substance.

While specific case studies detailing the use of potassium methanesulfonate as the final salt

form for a marketed drug are not readily available, the principles of salt selection suggest its

potential utility, particularly where a potassium counterion is desired for an acidic drug, or

where the methanesulfonate anion is needed to improve the properties of a basic drug and

potassium is an acceptable cation.

Role as a Leaving Group in Organic Synthesis
The methanesulfonate group is an excellent leaving group in nucleophilic substitution reactions

due to the resonance stabilization of the resulting anion. In organic synthesis, alcohols are

often converted to methanesulfonates to facilitate subsequent reactions. While

methanesulfonyl chloride is typically used for this purpose, potassium methanesulfonate can, in

principle, act as a nucleophile in certain substitution reactions, although this is a less common

application.

Diagram 3: The Methanesulfonate Anion as a Leaving Group
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Caption: The role of the methanesulfonate group as a leaving group.

Safety and Handling
Potassium methanesulfonate is generally considered to have low toxicity. However, as with all

chemicals, appropriate safety precautions should be taken.

Table 4: Toxicological Data for Potassium Methanesulfonate

Parameter Value Species Reference(s)

LD₅₀ (Oral) 6170 mg/kg Rat [6]

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Handle in a well-ventilated area to avoid inhalation of dust.

As the compound is hygroscopic, it should be stored in a tightly sealed container in a dry

place.[15]

Avoid contact with strong oxidizing agents.[10]

Conclusion
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Potassium methanesulfonate is a versatile and valuable compound for researchers and

professionals in drug development. Its well-defined chemical properties, straightforward

synthesis, and diverse applications make it an important tool in the laboratory. Its role in

enhancing the quality and stability of electrophysiological recordings is particularly noteworthy,

providing a clear advantage in neuroscience research. Furthermore, the broader use of the

methanesulfonate anion in pharmaceutical salt formation underscores its importance in

optimizing the properties of active pharmaceutical ingredients. This technical guide provides a

foundational understanding of potassium methanesulfonate, offering practical protocols and

key data to support its effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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